Cas no 500209-87-0 (Carbamic acid, (4-methoxyphenyl)-, 4-fluorophenyl ester)

• Product Name: Carbamic acid, (4-methoxyphenyl)-, 4-fluorophenyl ester
• CAS No: 500209-87-0
• MF: C₁₄H₁₂FNO₃
• MW: 261.248387336731
• CID: 1549199
• PubChem ID: 4961569
• Update Time: 2025-04-21

Carbamic acid, (4-methoxyphenyl)-, 4-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-methoxyphenyl)-, 4-fluorophenyl ester
• (4-fluorophenyl) N-(4-methoxyphenyl)carbamate
• DTXSID50406912
• 500209-87-0

• Inchi： 1S/C14H12FNO3/c1-18-12-8-4-11(5-9-12)16-14(17)19-13-6-2-10(15)3-7-13/h2-9H,1H3,(H,16,17)
• InChI Key： NSYSWVWCVYNRNC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 261.08016
• Monoisotopic Mass: 261.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56